Cas no 1804651-15-7 (4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804651-15-7
• MF: C₈H₆ClF₃N₂O₃
• MW: 270.593051433563
• CID: 4812975
• Update Time: 2025-06-07

4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O3/c1-4-7(17-8(10,11)12)5(2-9)6(3-13-4)14(15)16/h3H,2H2,1H3
• InChI Key： OGNZABPQQMFDDB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C)C=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine

4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804651-15-7) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with several functional groups: a chloromethyl group at position 4, a methyl group at position 2, a nitro group at position 5, and a trifluoromethoxy group at position 3. These substituents impart unique chemical properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine in the development of advanced materials and pharmaceutical agents. For instance, researchers have explored its role as an intermediate in the synthesis of novel pyridine derivatives with enhanced bioactivity. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy substituents significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical transformations.

The synthesis of 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of intermediates on the pyridine ring, followed by functionalization to introduce the desired groups. The introduction of the trifluoromethoxy group, for example, often requires specialized reagents and catalysts to ensure high yields and purity.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has been extensively studied. Recent research has focused on optimizing its stability under various environmental conditions to enhance its efficacy in agricultural settings.

From a structural perspective, 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine exhibits interesting electronic properties due to the interplay between its substituents. The nitro group at position 5 is known to deactivate the pyridine ring towards nucleophilic aromatic substitution while directing incoming electrophiles to specific positions. Meanwhile, the trifluoromethoxy group at position 3 contributes to both electron withdrawal and steric effects, further modulating the reactivity of the molecule.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine with unprecedented accuracy. These studies have provided insights into its potential as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The ability to predict and control the molecular interactions has opened new avenues for its application in areas like gas storage and catalysis.

In conclusion, 4-(Chloromethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804651-15-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new applications in materials science and pharmacology.